2-(4-chloro-2-fluorophenyl)-N-[4-(2-oxo-1-pyrrolidinyl)phenyl]acetamide

• IUPAC Name: 2-(4-chloro-2-fluorophenyl)-N-[4-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C18H16ClFN2O2/c19-13-4-3-12(16(20)11-13)10-17(23)21-14-5-7-15(8-6-14)22-9-1-2-18(22)24/h3-8,11H,1-2,9-10H2,(H,21,23)
• InChI Key: KJDKOKDCNAXKNV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)NC(=O)CC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C18H16ClFN2O2
• Molecular Weight: 346.8 g/mol

Description

The compound “2-(4-chloro-2-fluorophenyl)-N-[4-(2-oxo-1-pyrrolidinyl)phenyl]acetamide” is a complex organic molecule. It contains a chloro-fluoro-substituted phenyl group, an amide group, and a pyrrolidinone group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amide group could result in the formation of hydrogen bonds, which could influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would be determined by its functional groups. For example, the amide group could undergo hydrolysis, and the chloro and fluoro substituents on the phenyl ring could potentially undergo substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the amide group could increase its solubility in water, and the chloro and fluoro substituents could affect its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Without more information, it’s difficult to predict what this might be.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity and exploring its use in the development of new pharmaceuticals or materials.